Cas no 844817-70-5 (Cyclopropyl(2-fluorophenyl)methanamine)

• Product Name: Cyclopropyl(2-fluorophenyl)methanamine
• CAS No: 844817-70-5
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 5575756
• PubChem ID: 53350293
• Update Time: 2024-10-26

Cyclopropyl(2-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,
• cyclopropyl(2-fluorophenyl)methanamine
• ZGPDSOISFOQZLZ-UHFFFAOYSA-N
• AKOS011792870
• SCHEMBL5482781
• 1-cyclopropyl-1-(2-fluorophenyl)methanamine
• 1-Cyclopropyl-1-(2-fluoro-phenyl)-methylamine
• Benzenemethanamine, alpha-cyclopropyl-2-fluoro-
• cyclopropyl-(2-fluorophenyl)methanamine
• alpha-Cyclopropyl-2-fluorobenzenemethanamine
• A-cyclopropyl-2-fluoro-
• DTXSID701276556
• 844817-70-5
• Benzenemethanamine, α-cyclopropyl-2-fluoro-
• G70350
• (1R)CYCLOPROPYL(2-FLUOROPHENYL)METHYLAMINE
• I+/--Cyclopropyl-2-fluorobenzenemethanamine
• DB-208438
• Cyclopropyl(2-fluorophenyl)methanamine

• Inchi： 1S/C10H12FN/c11-9-4-2-1-3-8(9)10(12)7-5-6-7/h1-4,7,10H,5-6,12H2
• InChI Key： ZGPDSOISFOQZLZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1CC1)N

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 231.3±15.0 °C(Predicted)
• pka: 8.87±0.10(Predicted)